Cas no 1025-94-1 (2-(2-phenylethylsulfanyl)benzoic Acid)

• Product Name: 2-(2-phenylethylsulfanyl)benzoic Acid
• CAS No: 1025-94-1
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 1133099
• PubChem ID: 12372645
• Update Time: 2025-04-20

2-(2-phenylethylsulfanyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylethylsulfanyl)benzoic Acid
• 2-&lt
• 2-Phenyl-aethylmercapto&gt
• -benzoesaeure
• CTK0D8983
• Benzoic acid, 2-[(2-phenylethyl)thio]-
• AG-C-39703
• 2-[(2-phenylethyl)thio]-benzoic acid
• 2-(2-Phenethylmercapto)benzoesaeure
• 2-(phenethylthio)benzoic acid
• AKOS000146638
• o-(Phenethylthio)-benzoesaeure
• 2-< 2-Phenyl-aethylmercapto> -benzoesaeure; CTK0D8983; Benzoic acid, 2-[(2-phenylethyl)thio]-; AG-C-39703; 2-[(2-phenylethyl)thio]-benzoic acid; 2-(2-Phenethylmercapto)benzoesaeure; 2-(phenethylthio)benzoic acid; AKOS000146638; o-(Phenethylthio)-benzoesaeure;
• 1025-94-1
• DTXSID00494920
• 2-[(2-Phenylethyl)sulfanyl]benzoic acid

• Inchi： 1S/C15H14O2S/c16-15(17)13-8-4-5-9-14(13)18-11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,16,17)
• InChI Key： BAAPLKBZYLCPNA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.071451g/mol
• Monoisotopic Mass: 258.071451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.3g/mol
• XLogP3: 3.9
• Topological Polar Surface Area: 62.6Ų